8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline

• IUPAC Name: 8-[(4-fluorophenyl)methoxy]-2-piperidin-1-ylquinoline
• InChI: InChI=1S/C21H21FN2O/c22-18-10-7-16(8-11-18)15-25-19-6-4-5-17-9-12-20(23-21(17)19)24-13-2-1-3-14-24/h4-12H,1-3,13-15H2
• InChI Key: ZBXCFAWZDHEMGJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=NC3=C(C=CC=C3OCC4=CC=C(C=C4)F)C=C2
• Molecular Formula: C21H21FN2O
• Molecular Weight: 336.4 g/mol
• CAS No.: 921556-16-3

Description

8-[(4-Fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline (8-FPMQ) is a novel small molecule that has been recently synthesized and studied for its potential use in medical and scientific research. 8-FPMQ is a member of the quinoline family of compounds and contains a nitrogen-containing heterocycle, which is a key feature of many pharmaceutical drugs. 8-FPMQ is a lipophilic compound that is highly soluble in organic solvents and has a low molecular weight, making it an attractive candidate for drug delivery. 8-FPMQ has been studied for its potential use in the treatment of various diseases, including cancer, inflammation, and neurological disorders.

Mechanism of Action

The mechanism of action of 8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline is not yet fully understood. However, it is believed to act by modulating the activity of certain proteins and enzymes in the body. This compound has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators such as prostaglandins. This compound has also been shown to modulate the activity of the enzyme tyrosine kinase, which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation, reduce the growth of tumor cells, and reduce the severity of neurological disorders. This compound has also been shown to have anti-oxidant, anti-apoptotic, and anti-cancer properties. In addition, this compound has been shown to have a protective effect against oxidative stress, which is associated with a variety of diseases, including cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of 8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline is its low molecular weight, which makes it an attractive candidate for drug delivery. In addition, this compound is highly soluble in organic solvents, making it easy to handle in laboratory experiments. However, this compound is also highly lipophilic, meaning that it is not easily excreted from the body and can accumulate in tissues over time. This can be a potential limitation when using this compound in laboratory experiments.

Future Directions

The potential applications of 8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline in medical and scientific research are vast. Future research should focus on further elucidating the mechanism of action of this compound and its potential use in the treatment of various diseases, such as cancer, inflammation, and neurological disorders. In addition, future research should focus on the development of novel delivery systems for this compound and the optimization of its pharmacokinetic profile. Finally, further research should be conducted to explore the potential of this compound in imaging applications, such as MRI and PET.

Synthesis Methods

8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline can be synthesized using a variety of methods, including organic synthesis, solid-phase synthesis, and catalytic hydrogenation. The most common method of synthesis is the organic synthesis of this compound. This method involves the reaction of 4-fluorophenol with methoxyamine in an organic solvent. The reaction is catalyzed by an acid, such as sulfuric acid, and the product is isolated by extraction from the reaction mixture.

Scientific Research Applications

8-[(4-fluorophenyl)methoxy]-2-(piperidin-1-yl)quinoline has been studied for its potential use in a variety of scientific and medical research applications. It has been studied for its potential use in the treatment of cancer, inflammation, and neurological disorders. This compound has also been studied for its potential use in drug delivery, as it is highly soluble in organic solvents and has a low molecular weight. In addition, this compound has been studied for its potential use in imaging applications, such as magnetic resonance imaging (MRI) and positron emission tomography (PET).